Cas no 76649-24-6 (1-Pentanone,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-)

1-Pentanone,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- structure
76649-24-6 structure
Product Name:1-Pentanone,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
CAS No:76649-24-6
MF:C14H24O
MW:208.339764595032
CID:568003
PubChem ID:173536
Update Time:2025-04-19

1-Pentanone,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
    • 1-(2,6,6-trimethyl-1-cyclohexen-1-yl)pentan-1-one
    • 1-(2,6,6-trimethylcyclohexen-1-yl)pentan-1-one
    • (2,6,6-Trimethyl-2-cyclohexenyl)-1-pentanone
    • 1-(2,6,6-trimethylcyclohex-1-en-1-yl)pentan-1-one
    • Pseudo-damascone
    • 4X6Y5K9L6U
    • 76649-24-6
    • 1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-pentanone
    • 1-Pentanone, 1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
    • NS00037824
    • EINECS 278-517-8
    • DTXSID1072842
    • Inchi: 1S/C14H24O/c1-5-6-9-12(15)13-11(2)8-7-10-14(13,3)4/h5-10H2,1-4H3
    • InChI Key: HEMHFUODSZBALC-UHFFFAOYSA-N
    • SMILES: O=C(CCCC)C1=C(C)CCCC1(C)C

Computed Properties

  • Exact Mass: 208.182715
  • Monoisotopic Mass: 208.182715
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 4

Experimental Properties

  • Density: 0.886
  • Boiling Point: 289.3°C at 760 mmHg
  • Flash Point: 116.6°C
  • Refractive Index: 1.46
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